Cas no 70402-13-0 (Trichothec-9-ene-3,4,15-triol,12,13-epoxy-, 3-acetate, (3a,4b)- (9CI))

• Product Name: Trichothec-9-ene-3,4,15-triol,12,13-epoxy-, 3-acetate, (3a,4b)- (9CI)
• CAS No: 70402-13-0
• MF: C₁₇H₂₄O₆
• MW: 324.368865966797
• CID: 576534
• PubChem ID: 431810
• Update Time: 2025-04-19

Trichothec-9-ene-3,4,15-triol,12,13-epoxy-, 3-acetate, (3a,4b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Trichothec-9-ene-3,4,15-triol,12,13-epoxy-, 3-acetate, (3a,4b)- (9CI)
• (3β,4α)-4,15-Dihydroxy-12,13-epoxytrichothec-9-en-3-yl acetate
• Trichothec-9-ene-3,4,15-triol, 12,13-epoxy-, 3-acetate, (3alpha,4beta) -
• [(1S,2R,7R,9R,10R,11S,12S)-11-hydroxy-2-(hydroxymethyl)-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-10-yl] acetate
• CHEBI:175141
• 3-Acetoxyscirpene-4,15-diol
• (3-alpha,4-beta-)-3-Acetoxyscirpene-4,15-diol
• 3-ACETOXYSCIRPENOL
• Trichothec-9-ene-3,4,15-triol, 12,13-epoxy-, 3-acetate, (3alpha,4beta)-
• SCIRPENOL 3-ACETATE
• NSC298222
• TRICHOTHEC-9-ENE-3,4,15-TRIOL, 12,13-EPOXY-, 3-ACETATE, (3.ALPHA.,4.BETA.)-
• 70402-13-0
• UNII-5L6MAJ6ENI
• DTXSID20990611
• 4,15-Dihydroxy-12,13-epoxytrichothec-9-en-3-yl acetate
• 5L6MAJ6ENI
• Trichotech-9-ene-3,15-triol, 12,13-epoxy-, 3-acetate, (3.alpha.,4.beta.)-
• NSC-298222
• ANGUIDINE DERIV (3-ACETOXYSCIRPENE-4,15-DIOL)
• (3.alpha.,15-diol
• NS00123722
• [11-Hydroxy-2-(hydroxymethyl)-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-10-yl] acetate

• Inchi： 1S/C17H24O6/c1-9-4-5-16(7-18)11(6-9)23-14-12(22-10(2)19)13(20)15(16,3)17(14)8-21-17/h6,11-14,18,20H,4-5,7-8H2,1-3H3/t11-,12-,13-,14-,15-,16-,17+/m1/s1
• InChI Key： NFFRTZSZVQIMDJ-OINWIYPRSA-N
• SMILES： O1C[C@]21[C@H]1[C@@H]([C@H]([C@]2(C)[C@@]2(CO)CCC(C)=C[C@H]2O1)O)OC(C)=O

Computed Properties

• Exact Mass: 324.15728848g/mol
• Monoisotopic Mass: 324.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 88.5Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 461.1°C at 760 mmHg
• Flash Point: 165.4°C
• Refractive Index: 1.584
• PSA: 88.52000
• LogP: 0.55410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes